Cas no 1361897-41-7 (2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1361897-41-7
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 4932949
• Update Time: 2025-05-25

2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6ClF3N2O/c8-6-2-5(14-7(9,10)11)1-4(3-12)13-6/h1-2H,3,12H2
• InChI Key： XQYAPDNHOCOJQW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine

2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine, identified by the CAS number 1361897-41-7, is a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyridine family, a class of six-membered aromatic rings containing one nitrogen atom. The presence of substituents such as an amino methyl group (-CH₂NH₂), a chlorine atom (Cl), and a trifluoromethoxy group (-OCF₃) at specific positions on the pyridine ring imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine as a versatile building block in organic synthesis. Its ability to undergo various functional group transformations makes it an attractive candidate for the development of bioactive molecules. For instance, researchers have explored its use in the synthesis of kinase inhibitors, which are critical in anticancer drug discovery. The amino methyl group serves as a reactive site for further modifications, enabling the creation of complex molecular architectures with desired pharmacokinetic properties.

The trifluoromethoxy group (-OCF₃) attached to the pyridine ring is known for its electron-withdrawing nature, which enhances the compound's stability and reactivity. This substituent also contributes to its lipophilicity, making it suitable for applications where membrane permeability is crucial. Recent advancements in computational chemistry have allowed scientists to predict the electronic properties of 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine, providing insights into its potential interactions with biological targets such as enzymes and receptors.

In terms of synthesis, 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of chloropyridines with appropriate nucleophiles under specific conditions. The introduction of the trifluoromethoxy group typically requires specialized reagents and catalysts to ensure high yields and selectivity. Researchers have also investigated green chemistry approaches to synthesize this compound, aiming to reduce environmental impact and improve sustainability.

The application of 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine extends beyond pharmaceuticals. In agrochemicals, it has shown promise as a precursor for herbicides and insecticides due to its ability to inhibit key enzymes involved in plant and pest metabolism. Additionally, this compound has been explored in materials science for its potential use in organic electronics, where its electronic properties can contribute to the development of advanced materials such as conductive polymers.

In terms of toxicity and environmental impact, recent studies have evaluated the ecotoxicological profile of 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine. These studies suggest that while it exhibits moderate toxicity towards aquatic organisms, its persistence in the environment is relatively low due to efficient biodegradation pathways. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2-(Aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research interest across multiple disciplines. Its versatility as a building block in organic synthesis, combined with its promising applications in pharmaceuticals and agrochemicals, underscores its importance in modern chemical research. As new synthetic methods and biological applications emerge, this compound is expected to play an increasingly significant role in advancing scientific innovation.